1-Methoxyhept-2-ene

• CAS No.: 50965-96-3
• Molecular Formula: C8H16O
• Molecular Weight: 128.21 g/mol
• IUPAC Name: 1-methoxyhept-2-ene
• InChI: InChI=1S/C8H16O/c1-3-4-5-6-7-8-9-2/h6-7H,3-5,8H2,1-2H3
• InChI Key: XMDULFKNCBVFNK-UHFFFAOYSA-N
• Canonical SMILES: CCCCC=CCOC

Description

1-Methoxyhept-2-ene (CAS 50965-96-3) is an organic compound with the molecular formula C8H16O and a molecular weight of 128.21 g/mol. This compound, characterized by a seven-carbon chain with a methoxy group at the 1-position and a double bond at the 2-position, serves as a valuable intermediate in synthetic organic chemistry research . Its structure makes it a versatile building block for constructing more complex molecules, with documented applications in method development and chemical synthesis, as evidenced by its use in published organic chemistry research . The methoxy group is a common feature in medicinal chemistry, often used to fine-tune a molecule's properties; it can act as a hydrogen bond acceptor, influence the compound's electron distribution, and modulate its metabolic stability . As an enol ether, 1-Methoxyhept-2-ene is a reactive species useful for various carbon-carbon bond-forming reactions. Researchers are advised to handle this compound with appropriate safety precautions. This product is intended For Research Use Only and is not approved for human or veterinary diagnostic, therapeutic, or personal use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Sodium 2-Methylprop-2-ene-1-Sulphonate (CAS 1561-92-8)

Structural Differences: Unlike 1-Methoxyhept-2-ene, this compound is a sulfonate salt with a double bond at the second carbon and a sulfonate (-SO₃⁻Na⁺) group at the first carbon. Reactivity and Applications: The ionic sulfonate group enhances water solubility, making it suitable for polymerization or surfactant applications. In contrast, 1-Methoxyhept-2-ene’s nonpolar ether group would favor organic-phase reactivity, such as in Friedel-Crafts alkylation. Data Comparison:

Property	1-Methoxyhept-2-ene	Sodium 2-Methylprop-2-ene-1-Sulphonate
Molecular Formula	C8H16O	C4H5NaO3S
Functional Groups	Ether, alkene	Sulfonate, alkene
Solubility	Likely hydrophobic	Highly hydrophilic
Key Applications	Organic synthesis	Surfactants, ionomers

2-Methoxyethoxymethyl Chloride (CAS 3970-21-6)

Structural Differences: This compound contains a chlorinated methoxyethoxymethyl group (C4H9ClO2), contrasting with 1-Methoxyhept-2-ene’s simpler ether-alkene system. Reactivity: The chloride substituent renders it highly reactive in nucleophilic substitutions (e.g., forming protective groups in carbohydrate chemistry). The absence of a labile halogen in 1-Methoxyhept-2-ene limits such reactivity but enhances stability toward hydrolysis.

Bicyclic Methoxy Compounds (e.g., 1-Methoxy-2-cyano-5-methylbicyclo[2.2.2]oct-5-ene)

Structural Differences : These compounds feature rigid bicyclic frameworks with methoxy groups, unlike the linear 1-Methoxyhept-2-ene.
Synthesis and Stability : The bicyclic derivatives in are synthesized via Grignard reactions and condensations under controlled conditions . The strain in bicyclic systems may increase reactivity in ring-opening reactions, whereas 1-Methoxyhept-2-ene’s linear structure favors addition reactions at the double bond.
Analytical Characterization : Both classes are analyzed via IR, NMR, and MS, but bicyclic compounds exhibit distinct spectral patterns due to steric and electronic effects.

1-Ethoxy-2-methoxybenzene (CAS SA-017, JBO-248)

Structural Differences : This aromatic ether contains ethoxy and methoxy groups on a benzene ring, differing from 1-Methoxyhept-2-ene’s aliphatic chain.
Physicochemical Properties : Aromatic ethers generally exhibit higher boiling points and lower acidity (due to resonance stabilization) compared to aliphatic ethers. For example, 1-Ethoxy-2-methoxybenzene’s synthesis involves Williamson etherification under reflux , a method adaptable to 1-Methoxyhept-2-ene with appropriate substrates.

1,1-Dichloroethene (CAS 75-35-4)

Functional Group Contrast : A chlorinated alkene (C2H2Cl2), 1,1-Dichloroethene lacks the ether oxygen but shares a double bond with 1-Methoxyhept-2-ene.
Toxicity and Environmental Impact : Chlorinated alkenes are associated with higher toxicity (e.g., hepatotoxicity ), whereas methoxy groups typically reduce acute hazards. The electron-donating methoxy group in 1-Methoxyhept-2-ene may also stabilize the molecule against radical degradation compared to electron-withdrawing chlorines.

Q & A

Basic Research Questions

Q. What are the standard methods for synthesizing 1-Methoxyhept-2-ene, and how can reaction efficiency be optimized?

• Methodology : The synthesis typically involves etherification of hept-2-enol with methyl halides or Mitsunobu reactions. Optimize reaction conditions (e.g., temperature, catalyst loading) using gas chromatography (GC) to monitor intermediate formation . Validate purity via NMR (¹H/¹³C) and infrared (IR) spectroscopy, comparing spectral data to NIST reference standards .
• Key Parameters : Track byproduct formation (e.g., elimination products) using retention time alignment in GC with known standards .

Q. How can researchers characterize the stability of 1-Methoxyhept-2-ene under varying storage conditions?

• Experimental Design : Conduct accelerated degradation studies under oxidative (e.g., O₂ exposure), thermal (40–60°C), and photolytic conditions. Quantify decomposition products via HPLC-MS and compare degradation kinetics using Arrhenius modeling .
• Data Interpretation : Cross-reference stability data with CAS Common Chemistry entries to identify anomalous degradation pathways .

Q. What analytical techniques are most reliable for quantifying 1-Methoxyhept-2-ene in complex mixtures?

• Methodology : Use reversed-phase HPLC with UV detection (λ = 210–230 nm) or GC-MS with electron ionization. Calibrate using certified reference materials (CRMs) to minimize matrix interference . Validate precision via inter-laboratory comparisons, adhering to ICH Q2(R1) guidelines .

Advanced Research Questions

Q. How can computational modeling resolve contradictions in proposed reaction mechanisms for 1-Methoxyhept-2-ene’s acid-catalyzed isomerization?

• Approach : Perform density functional theory (DFT) calculations to compare activation energies of competing pathways (e.g., carbocation rearrangement vs. hydride shift). Validate models using kinetic isotope effects (KIE) and isotopic labeling experiments .
• Conflict Resolution : If experimental data (e.g., NMR coupling constants) contradict computational predictions, re-evaluate solvent effects or transition state approximations .

Q. What strategies address discrepancies in reported spectral data for 1-Methoxyhept-2-ene across literature sources?

• Critical Analysis : Cross-check NMR chemical shifts and IR stretching frequencies against NIST WebBook entries . For unresolved conflicts, synthesize the compound in-house under controlled conditions and compare data .
• Case Study : If a study reports anomalous methoxy δ ~3.3 ppm (unusually deshielded), investigate solvent polarity or hydrogen bonding artifacts .

Q. How can researchers validate the thermodynamic properties (e.g., ΔHvap, vapor pressure) of 1-Methoxyhept-2-ene for industrial-scale process modeling?

• Experimental Design : Use static or dynamic vapor pressure measurement systems (e.g., ebulliometry) calibrated with NIST-certified reference fluids . Correlate results with group contribution models (e.g., Joback method) to identify outliers .

Q. What advanced techniques enable chiral resolution of 1-Methoxyhept-2-ene enantiomers, given its low inherent asymmetry?

• Methodology : Employ chiral stationary phases in HPLC (e.g., cyclodextrin-based columns) or derivatize with chiral auxiliaries (e.g., Mosher’s acid) for NMR analysis . Validate enantiomeric excess (ee) using polarimetry or X-ray crystallography .

Q. How can isotopic labeling (e.g., ¹³C, ²H) elucidate the environmental fate of 1-Methoxyhept-2-ene in biodegradation studies?

• Experimental Workflow : Synthesize isotopically labeled analogs via catalytic deuteration or ¹³C-methylation. Track metabolic pathways in soil/water microcosms using LC-HRMS and isotope ratio mass spectrometry (IRMS) .